1,3-Bis[4-(4-hydroxyphenyl)-2-thiazolyl]benzene
Overview
Description
1,3-Bis[4-(4-hydroxyphenyl)-2-thiazolyl]benzene is a crystalline solid, often seen as white to light yellow crystals . It has a molecular formula of C24H16N2O2S2 and an average mass of 428.526 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of two thiazolyl groups attached to a benzene ring via hydroxyphenyl groups . The SMILES string for this compound isOC1=CC=C (C2=CSC (C3=CC=CC (C4=NC (C5=CC=C (O)C=C5)=CS4)=C3)=N2)C=C1
.
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit insecticidal activities , suggesting potential targets could be within the nervous system of insects.
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through hydrogen bonding due to the presence of hydroxyphenyl groups .
Biochemical Pathways
Related compounds have been shown to disrupt normal physiological processes in insects, leading to their death .
Result of Action
Related compounds have been shown to cause significant mortality in insects .
Advantages and Limitations for Lab Experiments
BPTB has several advantages for lab experiments, including its stability and ease of synthesis. The compound is also relatively non-toxic, making it a safe candidate for in vitro and in vivo experiments. However, the compound has limited solubility in water, which can pose a challenge for some experiments.
Future Directions
There are several future directions for the study of BPTB. One potential direction is to explore its potential applications in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate the mechanism of action of BPTB in more detail, to gain a better understanding of its biological effects. Additionally, the development of novel synthesis methods for BPTB could provide new opportunities for its application in the field of biochemistry and physiology.
Conclusion:
In conclusion, BPTB is a chemical compound that has gained significant attention in the field of scientific research due to its unique chemical properties and potential applications. The compound has been shown to exhibit antioxidant, anti-inflammatory, and anticancer properties, making it a potential candidate for the treatment of various diseases. The synthesis of BPTB has been carried out through various methods, and its stability and ease of synthesis make it a promising candidate for lab experiments. Further research is needed to explore the full potential of BPTB in the field of biochemistry and physiology.
Scientific Research Applications
BPTB has been extensively studied for its potential applications in the field of biochemistry and physiology. The compound has been shown to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.
Safety and Hazards
properties
IUPAC Name |
4-[2-[3-[4-(4-hydroxyphenyl)-1,3-thiazol-2-yl]phenyl]-1,3-thiazol-4-yl]phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2O2S2/c27-19-8-4-15(5-9-19)21-13-29-23(25-21)17-2-1-3-18(12-17)24-26-22(14-30-24)16-6-10-20(28)11-7-16/h1-14,27-28H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAVUOVQMFPDJEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=NC(=CS2)C3=CC=C(C=C3)O)C4=NC(=CS4)C5=CC=C(C=C5)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1421262-08-9 | |
Record name | ||
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1421262-08-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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